Cas no 2548980-53-4 (2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2548980-53-4
• MF: C₁₇H₂₂BrN₅
• MW: 376.294082164764
• CID: 5311002
• PubChem ID: 154883033
• Update Time: 2025-05-21

2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(2-Bromophenyl)methyl]-1-piperazinyl]-N,N-dimethyl-4-pyrimidinamine
• 2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• 2548980-53-4
• AKOS040708567
• F6619-3644

• Inchi： 1S/C17H22BrN5/c1-21(2)16-7-8-19-17(20-16)23-11-9-22(10-12-23)13-14-5-3-4-6-15(14)18/h3-8H,9-13H2,1-2H3
• InChI Key： NCPKRMAVERITFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCN(C2N=CC=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 375.10586g/mol
• Monoisotopic Mass: 375.10586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.8±60.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2548980-53-4): An Emerging Compound in Medicinal Chemistry

2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2548980-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as BMPMDP for brevity, belongs to the class of piperazine derivatives and is characterized by its pyrimidine core and bromophenyl substituent. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including several approved drugs. The presence of the piperazine ring in BMPMDP enhances its solubility and bioavailability, which are crucial factors for drug development. Additionally, the bromophenyl group introduces halogen bonding capabilities, which can influence receptor binding and selectivity. These structural attributes collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological profile of BMPMDP in various biological systems. One notable area of research is its interaction with neurotransmitter receptors, particularly serotonin (5-HT) and dopamine (DA) receptors. Preliminary findings suggest that BMPMDP exhibits selective binding to these receptors, which could have implications for the treatment of neuropsychiatric disorders such as depression and schizophrenia.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the binding affinity of BMPMDP to 5-HT_1A, 5-HT_2A, and D₂ receptors using radioligand binding assays. The results indicated that BMPMDP has high affinity for 5-HT_1A and moderate affinity for D₂ receptors, suggesting its potential as a dual-action agent. This dual mechanism of action could provide a more comprehensive therapeutic effect compared to single-target drugs.

Beyond its receptor binding properties, BMPMDP has also been evaluated for its effects on cellular signaling pathways. In vitro studies have shown that BMPMDP can modulate intracellular calcium levels and activate protein kinase A (PKA), which are key signaling events in neuronal function. These findings highlight the compound's ability to influence cellular processes that are relevant to neuroprotection and neuroregeneration.

The safety profile of BMPMDP is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical toxicity studies have demonstrated that BMPMDP exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports further clinical development.

In addition to its potential applications in neuropsychiatry, BMPMDP has also shown promise in other therapeutic areas. For instance, preliminary data suggest that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through the modulation of cytokine production and immune cell activation.

The synthesis of BMPMDP involves a series of well-established chemical reactions, making it amenable to large-scale production. The key steps include the formation of the piperazine ring through amination reactions and the introduction of the bromophenyl substituent via substitution reactions. The overall synthetic route is efficient and scalable, which is advantageous for pharmaceutical development.

In conclusion, 2-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2548980-53-4) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its full potential, BMPMDP holds promise for addressing unmet medical needs in various therapeutic areas.